Cas no 1004193-00-3 (1-(2,6-dichlorophenoxy)methyl-1H-pyrazole-3-carboxylic acid)

• Product Name: 1-(2,6-dichlorophenoxy)methyl-1H-pyrazole-3-carboxylic acid
• CAS No: 1004193-00-3
• MF: C₁₁H₈Cl₂N₂O₃
• MW: 287.09882068634
• MDL: MFCD04967887
• CID: 3058377
• PubChem ID: 7017297
• Update Time: 2025-05-27

1-(2,6-dichlorophenoxy)methyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-Dichloro-phenoxymethyl)-1 H -pyrazole-3-carboxylic acid
• AKOS B016829
• ART-CHEM-BB B016829
• 1-(2,6-DICHLORO-PHENOXYMETHYL)-1 H-PYRAZOLE-3-CARBOXYLIC ACID
• 1-(2,6-dichlorophenoxy)methyl-1H-pyrazole-3-carboxylic acid
• EQB19300
• 1004193-00-3
• 1-[(2,6-dichlorophenoxy)methyl]-1H-pyrazole-3-carboxylic acid
• CHEMBL3445151
• STK313122
• EN300-83674
• MFCD04967887
• 1-((2,6-Dichlorophenoxy)methyl)-1H-pyrazole-3-carboxylicacid
• 1-(2,6-dichlorophenoxymethyl)-1H-pyrazole-3-carboxylic acid
• 1-((2,6-Dichlorophenoxy)methyl)-1H-pyrazole-3-carboxylic acid
• CS-0268632
• BBL039185
• 1-(2,6-DICHLOROPHENOXYMETHYL)PYRAZOLE-3-CARBOXYLIC ACID
• AKOS000306471
• 1-[(2,6-dichlorophenoxy)methyl]pyrazole-3-carboxylic Acid

• MDL： MFCD04967887
• Inchi： 1S/C11H8Cl2N2O3/c12-7-2-1-3-8(13)10(7)18-6-15-5-4-9(14-15)11(16)17/h1-5H,6H2,(H,16,17)
• InChI Key： AKLRTVPIUOCIJB-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1OCN1C=CC(C(=O)O)=N1)Cl

Computed Properties

• Exact Mass: 285.991197g/mol
• Monoisotopic Mass: 285.991197g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 287.1g/mol
• XLogP3: 3
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 491.1±40.0 °C at 760 mmHg
• Flash Point: 250.8±27.3 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

1-(2,6-dichlorophenoxy)methyl-1H-pyrazole-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives